Cas no 88191-90-6 (4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)-)

• Product Name: 4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)-
• CAS No: 88191-90-6
• MF: C₇H₅F₃N₂O₂S
• MW: 238.187010526657
• CID: 641583
• PubChem ID: 71410136
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)-
• 1-acetyl-2-sulfanylidene-6-(trifluoromethyl)pyrimidin-4-one
• 88191-90-6
• DTXSID60829830
• IDOJQSDIEGVATM-UHFFFAOYSA-N
• 1-Acetyl-2-thioxo-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one
• 1-Acetyl-2-sulfanylidene-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C7H5F3N2O2S/c1-3(13)12-4(7(8,9)10)2-5(14)11-6(12)15/h2H,1H3,(H,11,14,15)
• InChI Key： IDOJQSDIEGVATM-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(C(F)(F)F)N1C(C)=O)=O

Computed Properties

• Exact Mass: 238.00238307g/mol
• Monoisotopic Mass: 238.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.5Ų